Cas no 148550-51-0 (Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate)

Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate is a versatile pyrimidine derivative widely utilized in pharmaceutical and agrochemical synthesis. Its key structural features include a methylsulfonyl group and an ester moiety, which enhance reactivity and serve as intermediates in the construction of complex heterocyclic systems. The compound exhibits excellent stability and solubility in common organic solvents, facilitating its use in nucleophilic substitution and cross-coupling reactions. Its high purity and well-defined functional groups make it valuable for precision applications in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The product is typically supplied with rigorous quality control to ensure consistency in research and industrial processes.
Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate structure
148550-51-0 structure
Product Name:Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate
CAS No:148550-51-0
MF:C8H10N2O4S
MW:230.241000652313
MDL:MFCD07366751
CID:100475
PubChem ID:254889
Update Time:2025-10-29

Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(methylsulfonyl)pyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylicacid, 2-(methylsulfonyl)-, ethyl ester
    • ethyl 2-methylsulfonylpyrimidine-5-carboxylate
    • 2-(methylsulfonyl)-5-pyrimidinecarboxylic acid ethyl ester
    • 2-methanesulfonylpyrimidine-5-carboxylic acid ethyl ester
    • 2-methylsulphonylpyrimidine-5-carboxylic acid,ethyl ester
    • ETHYL 2-(METHYLSULPHONYL)PYRIMIDINE-5-CARBOXYLATE
    • 5-Pyrimidinecarboxylic acid, 2-(methylsulfonyl)-, ethyl ester
    • NSC79615
    • NCIOpen2_004458
    • SHVJIPVRIOSGCA-UHFFFAOYSA-N
    • 7399AA
    • HP2
    • MFCD07366751
    • Ethyl2-(methylsulfonyl)pyrimidine-5-carboxylate
    • 148550-51-0
    • SY248187
    • FT-0717800
    • AKOS016005037
    • NSC-79615
    • DTXSID80292007
    • CS-0041837
    • 2-(methylsulfonyl)-5-pyrimidinecarboxylic acid, ethyl ester
    • DS-4021
    • A808783
    • SCHEMBL650818
    • DB-063765
    • ETHYL 2-METHANESULFONYLPYRIMIDINE-5-CARBOXYLATE
    • Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate
    • MDL: MFCD07366751
    • Inchi: 1S/C8H10N2O4S/c1-3-14-7(11)6-4-9-8(10-5-6)15(2,12)13/h4-5H,3H2,1-2H3
    • InChI Key: SHVJIPVRIOSGCA-UHFFFAOYSA-N
    • SMILES: S(C)(C1N=CC(C(=O)OCC)=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 230.03600
  • Monoisotopic Mass: 230.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.6
  • XLogP3: 0

Experimental Properties

  • Density: 1.338
  • Melting Point: Not available
  • Boiling Point: 407.7°C at 760 mmHg
  • Flash Point: 200.4°C
  • Refractive Index: 1.51
  • PSA: 94.60000
  • LogP: 1.13760
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate Pricemore >>

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Ethyl 2-(Methylsulfonyl)-5-pyrimidinecarboxylate Production Method

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